Cas no 2172252-11-6 (benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172252-11-6
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5893130
• PubChem ID: 165824731
• Update Time: 2025-10-31

benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2172252-11-6
• EN300-1609901

• Inchi： 1S/C20H25N3O2/c1-14-11-18(22(2)3)17-12-23(10-9-16(17)19(14)21)20(24)25-13-15-7-5-4-6-8-15/h4-8,11H,9-10,12-13,21H2,1-3H3
• InChI Key： JHWJBXLDJRUCAM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2C(=C(C)C=C(C=2C1)N(C)C)N)=O

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.8Ų

Additional information on benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Brief on Benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172252-11-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tetrahydroisoquinoline derivatives as promising scaffolds for drug discovery. Among these, benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172252-11-6) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, with the systematic name benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, is a derivative of the tetrahydroisoquinoline family, which is known for its diverse pharmacological properties. Recent studies have explored its synthesis through multi-step organic reactions, including reductive amination and esterification, to achieve high purity and yield. The presence of the dimethylamino and amino functional groups at positions 8 and 5, respectively, along with the methyl group at position 6, contributes to its unique chemical reactivity and potential interactions with biological targets.

In vitro studies have demonstrated that this compound exhibits moderate to high affinity for specific neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways. Preliminary data suggest that it may act as a modulator of these receptors, making it a candidate for further investigation in the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, its structural similarity to known pharmacophores has prompted research into its potential as an anticancer agent, with early-stage studies indicating inhibitory effects on certain cancer cell lines.

Further investigations into the pharmacokinetic properties of benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate have revealed promising stability under physiological conditions, with moderate bioavailability and low toxicity profiles in animal models. These findings support its potential as a lead compound for further optimization and development. However, challenges remain in optimizing its selectivity and potency, as well as in understanding its mechanism of action at the molecular level.

In conclusion, benzyl 5-amino-8-(dimethylamino)-6-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a promising candidate for drug development, with potential applications in neurology and oncology. Future research should focus on elucidating its precise biological targets, optimizing its pharmacological properties, and advancing it through preclinical and clinical studies. The compound's unique structural features and preliminary biological activity underscore its value as a subject of ongoing research in the chemical biology and medicinal chemistry communities.